Cas no 154702-08-6 (N-(2-ethylhexyl)-4-nitrobenzamide)

• Product Name: N-(2-ethylhexyl)-4-nitrobenzamide
• CAS No: 154702-08-6
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• MDL: MFCD00709791
• CID: 1333878
• PubChem ID: 4139944
• Update Time: 2025-10-30

N-(2-ethylhexyl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylhexyl)-4-nitrobenzamide
• benzamide, N-(2-ethylhexyl)-4-nitro-
• CHEMBL5276742
• AKOS002968180
• AKOS016194375
• 154702-08-6
• DTXSID101298944

• MDL： MFCD00709791
• Inchi： 1S/C15H22N2O3/c1-3-5-6-12(4-2)11-16-15(18)13-7-9-14(10-8-13)17(19)20/h7-10,12H,3-6,11H2,1-2H3,(H,16,18)
• InChI Key： XYLYSNQGXATQBX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NCC(CC)CCCC

Computed Properties

• Exact Mass: 278.16316
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 441.3±28.0 °C at 760 mmHg
• PSA: 72.24

N-(2-ethylhexyl)-4-nitrobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on N-(2-ethylhexyl)-4-nitrobenzamide

N-(2-Ethylhexyl)-4-Nitrobenzamide: A Comprehensive Overview

N-(2-Ethylhexyl)-4-nitrobenzamide, identified by the CAS number 154702-08-6, is a compound of significant interest in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their diverse functional properties. The structure of N-(2-ethylhexyl)-4-nitrobenzamide consists of a benzene ring substituted with a nitro group at the para position and an amide group attached to a 2-ethylhexyl chain. This unique combination of functional groups imparts distinctive chemical and physical properties to the compound.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(2-ethylhexyl)-4-nitrobenzamide. Researchers have explored various methodologies, including nucleophilic acyl substitution and coupling reactions, to optimize the production process. The use of catalysts and advanced reaction conditions has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. These developments underscore the importance of continuous innovation in chemical synthesis to meet the growing demand for high-quality compounds in industries such as pharmaceuticals and agrochemicals.

The physical properties of N-(2-ethylhexyl)-4-nitrobenzamide are well-documented, with a melting point of approximately 115°C and a boiling point around 350°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various solvent systems commonly employed in chemical reactions and formulations.

In terms of applications, N-(2-ethylhexyl)-4-nitrobenzamide has found utility in several fields. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and analgesic properties. Its ability to act as a precursor for more complex molecules highlights its versatility in drug development processes. Additionally, this compound is employed in agrochemicals as a component in herbicides and fungicides due to its ability to interact with biological systems effectively.

Recent studies have focused on the biological activity of N-(2-ethylhexyl)-4-nitrobenzamide. Researchers have investigated its potential as an inhibitor of certain enzymes involved in inflammatory pathways, suggesting its role in the development of novel anti-inflammatory agents. Furthermore, its interaction with cellular receptors has been explored, providing insights into its mechanism of action and toxicity profile. These findings contribute to a deeper understanding of the compound's pharmacological properties and pave the way for its application in therapeutic interventions.

The environmental impact of N-(2-ethylhexyl)-4-nitrobenzamide has also been a topic of recent research. Studies have examined its biodegradation patterns under different environmental conditions, revealing that it undergoes microbial degradation relatively quickly under aerobic conditions. This information is crucial for assessing its safety profile and ensuring that its use does not pose significant risks to ecosystems.

In conclusion, N-(2-ethylhexyl)-4-nitrobenzamide (CAS No: 154702-08-6) is a multifaceted compound with promising applications across various industries. Its unique chemical structure, coupled with advancements in synthetic methods and biological studies, positions it as a valuable tool in modern chemistry and pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.